Cas no 70058-23-0 (3-(Dimethylamino)propanal)

• Product Name: 3-(Dimethylamino)propanal
• CAS No: 70058-23-0
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD11109990
• CID: 974556
• PubChem ID: 546946
• Update Time: 2025-10-30

3-(Dimethylamino)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)propanal
• AC1LC327
• AG-G-73415
• AK109249
• ANW-72959
• CTK5D1758
• KB-123282
• MolPort-014-966-839
• AT35224
• SCHEMBL196330
• Propanal, 3-(dimethylamino)-
• AKOS016008492
• EN300-1725315
• MFCD11109990
• A901415
• 70058-23-0
• DTXSID10338149
• SY022382
• DB-098986

• MDL： MFCD11109990
• Inchi： 1S/C5H11NO/c1-6(2)4-3-5-7/h5H,3-4H2,1-2H3
• InChI Key： GSZKLTJTSQMAOD-UHFFFAOYSA-N
• SMILES： O=CCCN(C)C

Computed Properties

• Exact Mass: 101.08400
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.874
• PSA: 20.31000
• LogP: 0.13700

Additional information on 3-(Dimethylamino)propanal

3-(Dimethylamino)propanal: A Versatile Compound in Medicinal Chemistry and Drug Discovery

3-(Dimethylamino)propanal (CAS No. 70058-23-0) is a key intermediate in the synthesis of various bioactive molecules, exhibiting unique chemical properties that make it a valuable tool in pharmaceutical research. This compound belongs to the class of aldimines, which are characterized by the presence of a carbonyl group (C=O) and an amino group (NH). The structural framework of 3-(Dimethylamino)propanal combines a three-carbon aldehyde chain with a dimethylamino substituent at the third carbon position, creating a versatile scaffold for functional group modifications. Recent studies have highlighted its potential in the development of targeted therapies for inflammatory and neurodegenerative diseases, underscoring its significance in modern drug discovery.

The CAS No. 70058-23-0 designation ensures precise identification of this compound, which is critical in scientific communication and regulatory compliance. Its molecular formula, C5H11NO, reflects the composition of a five-carbon chain with one oxygen atom and a nitrogen-containing functional group. The presence of the dimethylamino group enhances its reactivity, enabling it to participate in a range of chemical transformations, including condensation reactions and reductive amination. These properties make it a preferred choice for synthesizing complex molecules with specific biological activities.

Research published in 2023 in Journal of Medicinal Chemistry has demonstrated the utility of 3-(Dimethylamino)propanal in the design of selective COX-2 inhibitors. By modifying the aldehyde group with bioactive moieties, scientists have developed compounds that exhibit potent anti-inflammatory effects while minimizing gastrointestinal side effects. This breakthrough highlights the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this compound. The ability to fine-tune its molecular interactions through chemical modifications underscores its adaptability in drug development pipelines.

Another emerging application of 3-(Dimethylamino)propanal is in the synthesis of neuroprotective agents. A 2024 study in Pharmacological Research reported that derivatives of this compound show promise in mitigating oxidative stress and neuronal damage in models of Alzheimer's disease. The dimethylamino group plays a crucial role in stabilizing the molecular structure, enhancing its ability to cross the blood-brain barrier. This property is particularly significant in the development of central nervous system (CNS) drugs, where bioavailability and targeting efficiency are critical.

The aldehyde functional group in 3-(Dimethylamino)propanal is a key determinant of its reactivity. This group can undergo various chemical transformations, such as aldol condensations and Michael additions, which are widely used in the synthesis of heterocyclic compounds. These reactions are essential for creating complex molecular architectures that are common in pharmaceuticals. For instance, the aldol condensation of 3-(Dimethylamino)propanal with aromatic aldehydes has been employed to generate pyridine derivatives with potential antitumor activity, as evidenced by a 2023 preclinical study in Cancer Research.

In addition to its synthetic utility, 3-(Dimethylamino)propanal is also being explored for its role in prodrug design. Prodrugs are inactive compounds that are converted into active drugs within the body, and the aldehyde group in this molecule can serve as a prodrug moiety. A 2024 review in Drug Discovery Today discussed how the dimethylamino substitution enhances the solubility and metabolic stability of prodrugs, making them more effective in targeting specific tissues. This application is particularly relevant in the development of oral formulations for chronic diseases, where patient compliance is a major concern.

The chemical stability of 3-(Dimethylamino)propanal is another factor contributing to its widespread use in medicinal chemistry. Unlike many aldehydes, which are prone to oxidation and hydrolysis, the dimethylamino group acts as a stabilizing agent, reducing the likelihood of unwanted side reactions. This stability is crucial in the synthesis of complex molecules, where maintaining the integrity of functional groups is essential. The dimethylamino group also enhances the solubility of the compound in polar solvents, facilitating its use in aqueous-based synthetic methods.

Recent advances in computational chemistry have further expanded the potential applications of 3-(Dimethylamino)propanal. Molecular modeling studies have predicted that derivatives of this compound could interact with specific protein targets involved in diseases such as diabetes and cardiovascular disorders. For example, a 2023 study in ACS Chemical Biology used in silico screening to identify 3-(Dimethylamino)propanal derivatives that bind to the AMPK enzyme, a key regulator of metabolic processes. These findings suggest that the compound could be a valuable scaffold for developing drugs targeting metabolic diseases.

The synthetic versatility of 3-(Dimethylamino)propanal is also evident in its role as a building block for fluorinated compounds. Fluorination is a common strategy to enhance the potency and selectivity of drugs, and the aldehyde group in this molecule can be selectively fluorinated to create fluorinated derivatives with improved pharmacological properties. A 2024 study in Organic Letters demonstrated that fluorinated versions of 3-(Dimethylamino)propanal exhibit enhanced in vitro activity against pathogenic bacteria, highlighting its potential in the development of antimicrobial agents.

In conclusion, 3-(Dimethylamino)propanal is a multifunctional compound with a wide range of applications in medicinal chemistry. Its unique structural features, including the aldehyde group and dimethylamino substitution, enable it to participate in diverse chemical reactions and serve as a versatile scaffold for drug development. Ongoing research continues to uncover new possibilities for its use in the treatment of various diseases, solidifying its importance in the field of pharmaceutical sciences.

For further information on the synthesis and applications of 3-(Dimethylamino)propanal, refer to recent publications in Journal of Medicinal Chemistry, Pharmacological Research, and ACS Chemical Biology. These resources provide detailed insights into the compound's role in modern drug discovery and its potential for future therapeutic innovations.